Cas no 2172536-95-5 (5-2-(tert-butoxy)ethyl-4-iodo-1-methyl-1H-pyrazole)

• Product Name: 5-2-(tert-butoxy)ethyl-4-iodo-1-methyl-1H-pyrazole
• CAS No: 2172536-95-5
• MF: C₁₀H₁₇IN₂O
• MW: 308.159254789352
• CID: 6053933
• PubChem ID: 165795670
• Update Time: 2025-07-02

5-2-(tert-butoxy)ethyl-4-iodo-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-2-(tert-butoxy)ethyl-4-iodo-1-methyl-1H-pyrazole
• 2172536-95-5
• 5-[2-(tert-butoxy)ethyl]-4-iodo-1-methyl-1H-pyrazole
• EN300-1615450

• Inchi： 1S/C10H17IN2O/c1-10(2,3)14-6-5-9-8(11)7-12-13(9)4/h7H,5-6H2,1-4H3
• InChI Key： XTWIBDBQFSLDJJ-UHFFFAOYSA-N
• SMILES： IC1C=NN(C)C=1CCOC(C)(C)C

Computed Properties

• Exact Mass: 308.03856g/mol
• Monoisotopic Mass: 308.03856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 27Ų

Additional information on 5-2-(tert-butoxy)ethyl-4-iodo-1-methyl-1H-pyrazole

Introduction to 5-2-(tert-butoxy)ethyl-4-iodo-1-methyl-1H-pyrazole (CAS No. 2172536-95-5)

5-2-(tert-butoxy)ethyl-4-iodo-1-methyl-1H-pyrazole (CAS No. 2172536-95-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the pyrazole class, which is well-known for its broad spectrum of biological activities and utility in drug development. The presence of an iodo substituent and a tert-butoxy ethyl side chain makes this molecule particularly intriguing for synthetic chemists and medicinal chemists alike.

The structure of 5-2-(tert-butoxy)ethyl-4-iodo-1-methyl-1H-pyrazole features a pyrazole core substituted with a methyl group at the 1-position, an iodine atom at the 4-position, and a 2-(tert-butoxy)ethyl group at the 2-position. This specific arrangement of functional groups imparts distinct chemical reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The iodo substituent, in particular, is a key feature that allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in the construction of biaryl compounds.

In recent years, there has been growing interest in pyrazole derivatives due to their demonstrated efficacy as pharmacological agents. These compounds have been explored for their potential roles in treating various diseases, including cancer, inflammation, and infectious disorders. The methyl group at the 1-position of the pyrazole ring can influence the electronic properties of the molecule, thereby affecting its binding affinity to biological targets. Additionally, the tert-butoxy ethyl side chain contributes to the steric environment around the pyrazole core, which can be critical for optimizing drug-like properties such as solubility and metabolic stability.

One of the most compelling aspects of 5-2-(tert-butoxy)ethyl-4-iodo-1-methyl-1H-pyrazole is its utility as a building block in medicinal chemistry. The iodo moiety provides a convenient handle for introducing diverse functional groups into the molecule through palladium-catalyzed reactions. This has led to numerous studies exploring its use in generating novel heterocyclic compounds with potential therapeutic benefits. For instance, researchers have utilized this compound to synthesize analogs of known drugs that exhibit improved pharmacokinetic profiles or enhanced biological activity.

Recent advancements in drug discovery technologies have highlighted the importance of structurally diverse scaffolds like 5-2-(tert-butoxy)ethyl-4-iodo-1-methyl-1H-pyrazole. High-throughput screening (HTS) and virtual screening methods have enabled scientists to rapidly evaluate large libraries of compounds for their biological activity. The unique structural features of this molecule make it an attractive candidate for inclusion in such screens, where it may reveal new leads for drug development.

The synthesis of 5-2-(tert-butoxy)ethyl-4-iodo-1-methyl-1H-pyrazole involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include halogenation reactions to introduce the iodo substituent, followed by etherification to attach the tert-butoxy ethyl group. The use of advanced synthetic techniques, such as transition-metal catalysis and flow chemistry, has enhanced the efficiency and scalability of these processes.

In addition to its pharmaceutical applications, 5-2-(tert-butoxy)ethyl-4-iodo-1-methyl-1H-pyrazole has shown promise in materials science research. Pyrazole derivatives are known for their ability to form coordination complexes with metal ions, which can be exploited in designing functional materials such as catalysts and luminescent probes. The presence of both electrophilic and nucleophilic centers in this compound allows it to participate in a wide range of coordination chemistry studies.

The pharmacokinetic properties of 5-2-(tert-butoxy)ethyl-4-iodo-1-methyl-1H-pyrazole are also subjects of considerable interest. Researchers are investigating how modifications to the pyrazole core can influence absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is crucial for developing drugs that are not only biologically active but also clinically viable. Computational modeling techniques have been particularly useful in predicting ADME characteristics based on molecular structure.

Another area where this compound has found utility is in bioconjugation chemistry. The ability to attach biomolecules such as peptides or antibodies through click chemistry reactions has opened up new possibilities for targeted therapy and diagnostic applications. The iodo substituent serves as an excellent anchor point for these modifications, enabling the creation of conjugates with tailored functionalities.

Future research directions may explore the use of 5-2-(tert-butoxy)ethyl-4-iodo-1-methyl-1H-pyrazole in developing next-generation therapeutics. Advances in genetic engineering and personalized medicine could lead to applications where this compound is used as part of combinatorial libraries or as a precursor for enzyme inhibitors targeting specific disease pathways. Its versatility makes it a valuable asset in both academic research laboratories and industrial settings focused on drug development.

In conclusion,5–2–(tert–butoxy)ethoxy–4–iodo–l–methyl–lH–pyrazolium (CAS No: 2172536–95–5) stands out as a versatile intermediate with significant potential across multiple domains of chemical research. Its unique structural features enable diverse applications ranging from pharmaceutical synthesis to materials science and bioconjugation chemistry Its continued study promises further insights into its reactivity utility making it indispensable tool researchers